Cas no 878199-36-1 (2-PROPYN-1-ONE, 3-PHENYL-1-(2,4,5-TRIMETHOXYPHENYL)-)

• Product Name: 2-PROPYN-1-ONE, 3-PHENYL-1-(2,4,5-TRIMETHOXYPHENYL)-
• CAS No: 878199-36-1
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 3273246
• PubChem ID: 11709148
• Update Time: 2025-04-21

2-PROPYN-1-ONE, 3-PHENYL-1-(2,4,5-TRIMETHOXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPYN-1-ONE, 3-PHENYL-1-(2,4,5-TRIMETHOXYPHENYL)-
• 3-Phenyl-1-(2,4,5-trimethoxyphenyl)-2-propyn-1-one
• SCHEMBL1534429
• DB-204754
• 878199-36-1

• Inchi： 1S/C18H16O4/c1-20-16-12-18(22-3)17(21-2)11-14(16)15(19)10-9-13-7-5-4-6-8-13/h4-8,11-12H,1-3H3
• InChI Key： ABZVZCQZYQGXLE-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=C(OC)C=C1OC)(=O)C#CC1=CC=CC=C1

Computed Properties

• Exact Mass: 296.10485899Da
• Monoisotopic Mass: 296.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.8Ų